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Compound of Interest

Compound Name: Z-D-Dap(Fmoc)-OH

CAS No.: 185968-90-5

Cat. No.: B613315

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
The incorporation of unnatural amino acids into peptides is a powerful strategy in modern drug

discovery and chemical biology, enabling the development of peptides with enhanced stability,

novel functionalities, and improved therapeutic properties. Among these, Z-D-Dap(Fmoc)-OH,

a derivative of D-diaminopropionic acid featuring both benzyloxycarbonyl (Z) and

fluorenylmethyloxycarbonyl (Fmoc) protecting groups, offers unique opportunities for peptide

modification and conjugation. Accurate and comprehensive characterization of peptides

containing this complex building block is paramount for ensuring the quality and integrity of

synthetic peptides. Mass spectrometry (MS), coupled with liquid chromatography (LC), stands

as the cornerstone for the detailed analysis of these modified peptides.[1]

This application note provides a detailed guide to the mass spectrometric analysis of peptides

containing Z-D-Dap(Fmoc)-OH. We will delve into the expected fragmentation patterns, offer a

robust LC-MS/MS protocol for analysis, and discuss common challenges and troubleshooting
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strategies. This guide is intended to equip researchers with the necessary knowledge to

confidently characterize these unique peptides.

Understanding the Analyte: Z-D-Dap(Fmoc)-OH
Z-D-Dap(Fmoc)-OH is a chiral amino acid derivative with two distinct protecting groups. The Z-

group protects the alpha-amino group, while the Fmoc group protects the side-chain amino

group. The presence of these bulky, hydrophobic protecting groups significantly influences the

peptide's properties, including its chromatographic behavior and fragmentation in the mass

spectrometer.

Property Value Source

Chemical Formula C26H24N2O6 [2]

Molecular Weight 460.48 g/mol [2]

Structure

(Image of the chemical

structure of Z-D-Dap(Fmoc)-

OH should be displayed here)

Predicted Fragmentation Pathways of Peptides
Containing Z-D-Dap(Fmoc)-OH
Under collision-induced dissociation (CID) in positive ion mode, peptides fragment at the amide

bonds, primarily yielding b- and y-type ions. The presence of the Z-D-Dap(Fmoc)-OH residue

introduces additional, characteristic fragmentation pathways.

Key Fragmentation Events:

Backbone Fragmentation: The peptide backbone will cleave to produce the expected series

of b- and y-ions, allowing for sequence verification.

Loss of the Fmoc Group: The Fmoc group is relatively labile and can be lost as a neutral loss

of 222.07 Da (C15H10O2) or as the dibenzofluvene fragment (178.08 Da) through a

McLafferty-type rearrangement.[3] This is often a prominent fragmentation pathway.
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Loss of the Z Group: The benzyloxycarbonyl (Z) group can also be lost as a neutral loss of

134.04 Da (C7H6O2) or via fragmentation of the benzyl group (loss of 91.05 Da, C7H7).

Side-Chain Fragmentation: The diaminopropionic acid side chain itself can undergo

fragmentation, although this is typically less favored than the loss of the protecting groups.

Formation of Characteristic b-ions: Peptides containing Fmoc-protected amino acids have

been shown to yield significant b-ions, which can aid in sequence determination.[3]

The following diagram illustrates the predicted fragmentation of a model peptide containing Z-
D-Dap(Fmoc)-OH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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